Cas no 2171286-67-0 (2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171286-67-0
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6334744
• PubChem ID: 165527255
• Update Time: 2025-07-22

2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid
• 2171286-67-0
• EN300-1575011
• 2-{4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C25H26N4O5/c1-2-16(11-23(30)27-17-12-26-29(13-17)14-24(31)32)28-25(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12-13,16,22H,2,11,14-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t16-/m1/s1
• InChI Key： ZDDRIRKCGXWPGB-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](CC(NC1C=NN(CC(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic Acid (CAS No. 2171286-67-0)

2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid, identified by its CAS number 2171286-67-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a pyrazole core, coupled with an amino and carboxylic acid moiety, positions this compound as a promising candidate for further exploration in drug discovery.

The structural composition of 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid is notable for its complexity. The fluoren-9-ylmethyl ester group appended to the amino acid backbone introduces a rigid aromatic system, which can influence the compound's solubility, stability, and interactions with biological targets. This design is particularly relevant in modern drug development, where the optimization of physicochemical properties is crucial for achieving desirable pharmacokinetic profiles.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The pyrazole scaffold, in particular, has been extensively studied for its role as a pharmacophore in various therapeutic agents. Its ability to modulate enzyme activity and receptor binding makes it an attractive component in the design of novel drugs. The specific configuration of the (3R)-3-amino pentanoyl side chain in this compound further refines its potential as a bioactive molecule, offering a unique spatial arrangement that could enhance binding affinity to target proteins.

The carboxylic acid functionality at the terminal end of the molecule not only contributes to its molecular polarity but also provides a site for further derivatization. This versatility allows researchers to modify the compound's properties as needed, enabling the exploration of different pharmacological pathways. For instance, conjugation with other bioactive molecules or incorporation into prodrug formulations could expand its therapeutic applications.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for potential biological activity. Virtual docking studies have been employed to predict how 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid might interact with various protein targets. These simulations have suggested that the compound could exhibit inhibitory effects on certain kinases and proteases, which are implicated in inflammatory and oncogenic pathways. Such findings align with current trends in drug discovery, where targeted inhibition of disease-causing enzymes is a primary strategy.

The role of fluorinated aromatic groups in medicinal chemistry cannot be overstated. The fluoren-9-ylmethyl ester moiety not only enhances the metabolic stability of the molecule but also improves its binding affinity through hydrophobic interactions. This feature is particularly valuable in drug design, where optimizing binding kinetics can lead to more effective therapeutic agents. Additionally, fluorine atoms can influence the electronic properties of adjacent functional groups, further modulating the compound's reactivity and biological activity.

From a synthetic chemistry perspective, 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-yl}acetic acid presents an intriguing challenge due to its multifaceted structure. The synthesis involves multiple steps, including peptide coupling reactions and heterocyclic ring formations. Recent innovations in solid-phase peptide synthesis (SPPS) have made it more feasible to construct such complex molecules efficiently. These advancements have enabled researchers to explore intricate molecular architectures without excessive computational or experimental overhead.

In clinical research, compounds like 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1H-pyrazol-1-y lacetic acid, while still under investigation, hold promise for addressing unmet medical needs. The combination of structural features that enhance both potency and selectivity makes it a compelling candidate for further development. As our understanding of disease mechanisms evolves, molecules like this one may play a pivotal role in next-generation therapeutics.

The future direction of research on this compound will likely involve both experimental validation and theoretical exploration. In vitro assays will be conducted to confirm predicted biological activities, while preclinical studies will assess its safety and efficacy profile. Simultaneously, computational modeling will continue to refine our understanding of how structural modifications can optimize pharmacological outcomes.

In conclusion,2-{4-(3R)-3-[{(9H-fluoren -9 -yl)methoxycarbonyl}amino]pentanamido -1 H -pyrazol -1 -yl}acetic acid (CAS No. 2171286 -67 -0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional design. Its potential applications in treating various diseases make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound may emerge as a key player in developing innovative therapeutic strategies.